N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide

• IUPAC Name: N-(1-cycloheptylpiperidin-3-yl)-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C19H29N3O/c23-19(13-16-7-5-11-20-14-16)21-17-8-6-12-22(15-17)18-9-3-1-2-4-10-18/h5,7,11,14,17-18H,1-4,6,8-10,12-13,15H2,(H,21,23)
• InChI Key: WHPRYNVUJSJBSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCCC(C2)NC(=O)CC3=CN=CC=C3
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide, commonly known as CPP-ACP, is a compound that has been extensively researched in the field of dentistry. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) that has been shown to have significant benefits in the prevention and treatment of dental caries.

Mechanism of Action

N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP works by binding to tooth enamel and forming a reservoir of calcium and phosphate ions. These ions can then be released when the pH in the mouth drops, helping to remineralize early carious lesions. N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP also inhibits the growth of cariogenic bacteria by reducing their ability to adhere to tooth surfaces. Additionally, N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP enhances the uptake of fluoride by tooth enamel, further promoting remineralization.
Biochemical and Physiological Effects
N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP has been shown to have a number of biochemical and physiological effects. Research has shown that N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP can increase the concentration of calcium and phosphate ions in saliva, as well as enhance the uptake of these ions by tooth enamel. N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP has also been shown to reduce the adhesion of cariogenic bacteria to tooth surfaces, as well as inhibit the formation of biofilms.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it easier to design experiments and interpret results. Additionally, N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP is relatively easy to synthesize and can be produced in large quantities. However, one limitation of using N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP in lab experiments is that its effects can be highly dependent on the pH and mineral content of the surrounding environment. This can make it difficult to accurately model the conditions in the mouth.

Future Directions

There are a number of potential future directions for research on N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP. One area of interest is the development of new formulations of N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP that can be more easily incorporated into oral care products, such as toothpaste and mouthwash. Another area of interest is the use of N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP in the treatment of dentin hypersensitivity, which is a common dental problem that can cause pain and discomfort. Additionally, there is interest in studying the long-term effects of N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP on tooth enamel and oral health.

Scientific Research Applications

N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP has been extensively studied in the field of dentistry for its ability to prevent and treat dental caries. Research has shown that N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP can remineralize early carious lesions, inhibit the growth of cariogenic bacteria, and enhance the uptake of fluoride by tooth enamel. N-(1-cycloheptyl-3-piperidinyl)-2-(3-pyridinyl)acetamide-ACP has also been studied for its potential use in tooth whitening, as well as in the treatment of dentin hypersensitivity.